Cas no 2171675-65-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid
• CAS No: 2171675-65-1
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 5995750
• PubChem ID: 165527835
• Update Time: 2025-09-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-hydroxypyridin-2-yl)carbamoyl]butanoic acid
• 2171675-65-1
• EN300-1496484

• Inchi： 1S/C25H23N3O6/c29-21-10-5-13-26-23(21)28-24(32)20(11-12-22(30)31)27-25(33)34-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-10,13,19-20,29H,11-12,14H2,(H,27,33)(H,30,31)(H,26,28,32)
• InChI Key： QVVOCEXSTJGKSW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C(=CC=CN=1)O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 138Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171675-65-1, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxypyridine moiety, and a butanoic acid backbone. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in controlling the reactivity of the amino group during synthesis. This feature has been exploited in the development of novel peptide-based drugs and bioactive molecules.

The presence of the 3-hydroxypyridin-2-yl group introduces additional functionality to the molecule. Pyridine derivatives are known for their aromatic stability and ability to participate in various chemical reactions, including hydrogen bonding and π-interactions. The hydroxyl group at position 3 further enhances the molecule's ability to engage in specific interactions, making it suitable for applications in drug design and supramolecular chemistry.

One of the most promising areas of research involving this compound is its application in bioconjugation chemistry. The combination of the Fmoc group and the hydroxypyridine moiety provides a platform for creating bioconjugates with tailored properties. For instance, researchers have explored the use of this compound as a linker in antibody-drug conjugates (ADCs), where it facilitates the covalent attachment of cytotoxic drugs to antibodies. This approach has shown potential in improving the targeting efficiency and efficacy of anticancer therapies.

In addition to its role in medicinal chemistry, this compound has also been investigated for its potential in materials science. The unique combination of functional groups allows for the formation of self-assembled monolayers (SAMs) on various surfaces. These SAMs exhibit interesting properties, such as high stability and controlled surface functionality, which make them attractive for applications in sensors, catalysis, and nanotechnology.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. By employing density functional theory (DFT) calculations, researchers have been able to predict the molecule's behavior under different reaction conditions. These studies have revealed that the Fmoc group significantly influences the electronic distribution within the molecule, which can be exploited to design more efficient synthetic routes.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid involves a multi-step process that combines principles from both organic and peptide chemistry. Key steps include the coupling of Fmoc derivatives with amino acids, followed by selective protection/deprotection strategies to achieve the desired functionality. The development of scalable synthetic methods has been a focus area for researchers aiming to enhance its industrial applicability.

From an environmental perspective, there is growing interest in understanding the degradation pathways and ecological impact of this compound. As it is increasingly used in industrial processes, ensuring its safe handling and disposal is crucial. Recent studies have explored biodegradation mechanisms under controlled laboratory conditions, providing valuable insights into its environmental fate.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxypyridin-2-yl)carbamoylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a valuable tool for future innovations in drug discovery, materials science, and beyond.